Cas no 941267-15-8 (5-{3-(morpholin-4-yl)propylamino}-2-4-(piperidine-1-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile)

• Product Name: 5-{3-(morpholin-4-yl)propylamino}-2-4-(piperidine-1-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile
• CAS No: 941267-15-8
• MF: C₂₂H₂₉N₅O₄S
• MW: 459.561763525009
• CID: 5430013
• Update Time: 2025-07-14

5-{3-(morpholin-4-yl)propylamino}-2-4-(piperidine-1-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(3-morpholin-4-ylpropylamino)-2-(4-piperidin-1-ylsulfonylphenyl)-1,3-oxazole-4-carbonitrile
• 5-{3-(morpholin-4-yl)propylamino}-2-4-(piperidine-1-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C22H29N5O4S/c23-17-20-22(24-9-4-10-26-13-15-30-16-14-26)31-21(25-20)18-5-7-19(8-6-18)32(28,29)27-11-2-1-3-12-27/h5-8,24H,1-4,9-16H2
• InChI Key： KJIXZJFYOABGPO-UHFFFAOYSA-N
• SMILES： O1C(NCCCN2CCOCC2)=C(C#N)N=C1C1=CC=C(S(N2CCCCC2)(=O)=O)C=C1

Additional information on 5-{3-(morpholin-4-yl)propylamino}-2-4-(piperidine-1-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile

Introduction to 5-{3-(morpholin-4-yl)propylamino}-2-4-(piperidine-1-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile (CAS No. 941267-15-8)

5-{3-(morpholin-4-yl)propylamino}-2-4-(piperidine-1-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile (CAS No. 941267-15-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the oxazole family and features a unique combination of morpholine, piperidine, and phenyl moieties. The intricate structure of this molecule makes it a valuable candidate for various therapeutic applications, particularly in the treatment of neurological disorders and cancer.

The chemical structure of 5-{3-(morpholin-4-yl)propylamino}-2-4-(piperidine-1-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile is characterized by its central oxazole ring, which is substituted with a morpholine-containing propylamine group and a piperidine-sulfonyl-substituted phenyl group. The morpholine moiety contributes to the compound's solubility and bioavailability, while the piperidine-sulfonyl group enhances its stability and pharmacological activity. These structural features collectively contribute to the compound's potential as a potent and selective inhibitor of specific enzymes and receptors.

Recent studies have highlighted the therapeutic potential of 5-{3-(morpholin-4-yl)propylamino}-2-4-(piperidine-1-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile in various disease models. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits significant anti-inflammatory properties, making it a promising candidate for the treatment of chronic inflammatory conditions such as rheumatoid arthritis and multiple sclerosis. The compound's ability to modulate key inflammatory pathways, such as the NF-kB signaling cascade, has been attributed to its unique structural characteristics.

In addition to its anti-inflammatory properties, 5-{3-(morpholin-4-yl)propylamino}-2-4-(piperidine-1-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile has shown promise in cancer research. Preclinical studies have indicated that this compound can selectively inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of specific kinases involved in cell proliferation and survival pathways. These findings suggest that 5-{3-(morpholin-4-yl)propylamino}-2-4-(piperidine-1-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile could be developed into a novel anticancer agent with broad therapeutic applications.

The pharmacokinetic profile of 5-{3-(morpholin-4-yl)propylamino}-2-4-(piperidine-1-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile has also been extensively studied. Research conducted by pharmaceutical companies and academic institutions has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and low toxicity profile make it an attractive candidate for further clinical development. Additionally, the compound's ability to cross the blood-brain barrier has been noted in several studies, suggesting its potential utility in treating central nervous system (CNS) disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-{3-(morpholin-4-yl)propylamino}-2-4-(piperidine-1-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile in human subjects. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and a favorable safety profile at various dose levels. These findings have paved the way for more advanced clinical trials to further investigate its therapeutic potential in specific disease indications.

In conclusion, 5-{3-(morpholin-4-y lprop ylamino)-2 - 4 -(pip erid ine - 1 - sulfony l)p hen yl - 1 , 3 - ox azol e - 4 - carbonitrile (CAS No. 941267 - 15 - 8 ) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.